Cas no 2891517-48-7 (4-bromo-2-(fluoromethyl)pyrimidine-5,6-d2)

• Product Name: 4-bromo-2-(fluoromethyl)pyrimidine-5,6-d2
• CAS No: 2891517-48-7
• MF: C₅H₄BrFN₂
• MW: 193.013386726379
• CID: 6827358
• PubChem ID: 172405158
• Update Time: 2025-02-15

4-bromo-2-(fluoromethyl)pyrimidine-5,6-d2 Chemical and Physical Properties

Names and Identifiers

• CS-25631
• 4-bromo-2-(fluoromethyl)pyrimidine-5,6-d2
• 2891517-48-7

• Inchi： 1S/C5H4BrFN2/c6-4-1-2-8-5(3-7)9-4/h1-2H,3H2/i1D,2D
• InChI Key： XCDGETIJQORXAR-QDNHWIQGSA-N
• SMILES： BrC1=C([2H])C([2H])=NC(CF)=N1

Computed Properties

• Exact Mass: 191.96674Da
• Monoisotopic Mass: 191.96674Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.8Ų